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Compound of Interest

Compound Name: 1,2,4-Trichlorobenzene

Cat. No.: B033124

An In-depth Technical Guide to the Chemical and Physical Properties of 1,2,4-
Trichlorobenzene

Introduction: Understanding 1,2,4-Trichlorobenzene

1,2,4-Trichlorobenzene (1,2,4-TCB) is a synthetic, chlorinated aromatic compound with the
chemical formula CeHsCls.[1][2] It is the most commercially significant of the three
trichlorobenzene isomers.[3][4] Encountered as a colorless liquid or a low-melting solid, it
possesses a characteristic aromatic, chlorobenzene-like odor.[2][5] Due to its high thermal
stability and solvent properties, 1,2,4-TCB has found extensive use in various industrial
applications, including as a high-temperature solvent, a dye carrier for textiles, a heat-transfer
medium, and an intermediate in the synthesis of herbicides and other chemicals.[1][6][7]

However, its chemical stability also contributes to its persistence in the environment.[8] As a
designated hazardous air pollutant and a common finding at hazardous waste sites, a thorough
understanding of its chemical and physical properties is critical for researchers, environmental
scientists, and drug development professionals for assessing its environmental fate,
toxicological impact, and potential for remediation.[4][7] This guide provides a comprehensive
overview of the core scientific properties of 1,2,4-TCB, grounded in established data and
analytical protocols.

Part 1: Chemical Identity and Molecular Structure
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The specific arrangement of chlorine atoms on the benzene ring dictates the chemical behavior
of 1,2,4-TCB. Its asymmetric substitution pattern influences its polarity and reactivity compared
to its 1,2,3- and 1,3,5-isomers.

Caption: Molecular structure of 1,2,4-Trichlorobenzene.

Table 1: Chemical Identification

Identifier Value

IUPAC Name 1,2,4-Trichlorobenzene[2]
CAS Number 120-82-1[6]

Molecular Formula CeHsClI3[1][2]

Molecular Weight 181.45 g/mol [1][6]
Canonical SMILES C1l=CC(=C(C=C1ChChCI[2]

| INChiKey | PBKONEOXTCPAFI-UHFFFAOYSA-N[2] |

Part 2: Reactivity and Environmental Fate
Chemical Stability and Reactivity

1,2,4-TCB is a stable compound under normal storage conditions.[4][9] It is incompatible with
strong oxidizing agents and can react with them vigorously.[10][11] When heated to
decomposition, it can yield toxic fumes of hydrogen chloride and phosgene.[4][10] Hydrolysis is
not considered a significant environmental fate process under normal conditions, with an
estimated half-life of 3.4 years at pH 7 and 25°C.[8]

Environmental Persistence and Degradation

The environmental persistence of 1,2,4-TCB is a key concern. Its degradation is generally slow,
particularly in soil and sediment where it adsorbs strongly to organic matter.[3][8]

» Biodegradation: The rate of aerobic biodegradation of chlorinated benzenes tends to
decrease as the degree of chlorination increases.[8] However, complete microbial
mineralization of 1,2,4-TCB under aerobic conditions has been observed.[12] The typical
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aerobic pathway involves an initial dioxygenase and dehydrogenase-catalyzed conversion to
a chlorinated catechol, which is then channeled into the tricarboxylic acid (TCA) cycle via
ortho cleavage.[12][13] Under anaerobic, methanogenic conditions, 1,2,4-TCB can undergo
reductive dechlorination, yielding dichlorobenzene and monochlorobenzene.[8][12]

e Atmospheric Fate: In the atmosphere, 1,2,4-TCB is degraded by reacting with hydroxyl
radicals.[8] The estimated atmospheric half-life for this reaction is approximately 38 days.[8]

e Bioaccumulation: With a high octanol-water partition coefficient (log Kow), 1,2,4-TCB has a
tendency to bioconcentrate in the fatty tissues of organisms.[12][14] It has been found to
bioaccumulate in fish.[12]

Dioxygenase & Chlorinated Catechol Ortho Ring Cleavage TCA Cycle
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Aerobic Conditions

Aerobic Pathway
(e.g., Pseudomonas sp.)

1,2,4-Trichlorobenzene

Anaerobic Pathway

Anaerobic Conditions

(Methanogenic Consortia)
[+H]

Reductive Dechlorination )—>( 1,4-Dichlorobenzene H Monochlorobenzene ]

Click to download full resolution via product page

Caption: Simplified aerobic and anaerobic degradation pathways for 1,2,4-TCB.
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Part 3: Core Physical Properties

1,2,4-TCB is a colorless liquid or crystalline solid with a melting point near room temperature.[5]

[15] It is denser than water and has low solubility in water but is miscible with most common

organic solvents like ether and benzene.[3][10][16]

Table 2: Key Physical and Thermochemical Properties of 1,2,4-Trichlorobenzene

Property Value Source(s)
_ Colorless liquid or
Physical State . . [2]1[5][15]
crystalline solid
Aromatic, similar to o-
Odor ] [5][10]
dichlorobenzene
Odor Threshold 1.4 -3 ppm [41[10][17]
Melting Point 16.9-17 °C (62.4 - 63 °F) [1][6]
Boiling Point 213.5-214 °C (416.3 °F) [2][41[6]
Density 1.454 - 1.46 g/mL at 20-25 °C [4116][18]
Vapor Pressure 0.29 - 1 mmHg at 20-25 °C [5][15][17]
Vapor Density >6 (vs air) [41[19]
o ~0.003% (30-35 mg/L) at 20-
Solubility in Water [6][14][15]
25°C
Log Octanol-Water Partition
o 4.02-4.16 [2][20]
Coefficient (Log Kow)
1.42 x 1073 atm-m3/mol at 25
Henry's Law Constant oc [2]
Flash Point 105 - 110 °C (222 - 230 °F) [5][6][18]
Autoignition Temperature ~571 °C (1060 °F) [19]

Explosive Limits

2.5% - 6.6% (at 150°C)

[5][6]
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| Refractive Index (n20/D) | 1.571 |[4][18] |

Part 4: Analytical Methodologies

Accurate quantification of 1,2,4-TCB in environmental matrices is essential for exposure and
risk assessment. The standard approach involves solvent extraction followed by gas
chromatography (GC).[21]

Protocol: Determination of 1,2,4-TCB in Water by GC-
ECD

This protocol describes a validated method for determining 1,2,4-TCB in water samples using
solid-phase extraction (SPE) for sample concentration, followed by analysis with a gas
chromatograph equipped with an electron-capture detector (ECD), which is highly sensitive to
halogenated compounds.

1. Materials and Reagents:

o Solid-Phase Extraction (SPE) Cartridges: Cyanopropyl-bonded porous silica (200 mg).

o Solvents: Pentane or Carbon Disulfide (pesticide grade or equivalent).

» Reagents: Anhydrous sodium sulfate, Sodium chloride.

» Standards: Certified 1,2,4-TCB standard solution.

e Apparatus: GC with ECD, SPE vacuum manifold, conical vials, nitrogen evaporator.

2. Sample Preparation and Extraction:

o Step 1: Sample Collection: Collect 100 mL of the water sample in a clean glass container.

o Step 2: Salting (Optional but Recommended): To improve extraction efficiency by the
"salting-out" effect, add sodium chloride to the sample to a concentration of ~12 g/L.[22]

e Step 3: Cartridge Conditioning: Condition the cyanopropyl SPE cartridge by passing 5 mL of
pentane followed by 5 mL of methanol and finally 10 mL of deionized water through the
cartridge. Do not allow the cartridge to go dry.
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Step 4: Sample Loading: Pass the 100 mL water sample through the conditioned SPE
cartridge at a flow rate of approximately 5-10 mL/min.

Step 5: Cartridge Drying: After loading, draw air through the cartridge for 10-15 minutes
using the vacuum manifold to remove residual water.

. Elution and Concentration:

Step 6: Elution: Elute the trapped 1,2,4-TCB from the cartridge by passing 500 pL of pentane
(or carbon disulfide) through it.[22] Collect the eluate in a conical glass vial.

Step 7: Drying: Add a small amount of anhydrous sodium sulfate to the eluate to remove any
remaining traces of water.

Step 8: Concentration: Concentrate the eluate to a final volume of 15-25 pL under a gentle
stream of nitrogen.[22]

. GC-ECD Analysis:

Step 9: Injection: Inject 1-2 uL of the concentrated extract into the GC-ECD system.

Step 10: Chromatographic Conditions (Typical):

[e]

Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 pm film thickness).

o

Carrier Gas: Helium or Nitrogen.

[¢]

Temperatures: Injector at 250°C, Detector at 300°C.

[e]

Oven Program: Initial temperature of 60°C, hold for 2 min, ramp at 10°C/min to 220°C,
hold for 5 min.

Step 11: Quantification: Identify and quantify the 1,2,4-TCB peak based on the retention time
and response of a multi-level calibration curve prepared from certified standards.
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Caption: Workflow for the analysis of 1,2,4-TCB in water samples.

Part 5: Toxicology and Safe Handling
Human Health Effects

There is limited information on the health effects of 1,2,4-TCB in humans, with some reports of
eye and throat irritation from vapor exposure.[23] Animal studies provide the primary basis for

toxicological assessment.
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Target Organs: The primary target organs identified in animal studies are the liver, kidneys,
and adrenal glands.[17][24][25] Chronic oral exposure in rats has led to increased adrenal
weights and liver effects.[17]

Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified 1,2,4-
trichlorobenzene as a Group D substance, meaning it is not classifiable as to human
carcinogenicity, based on available data.[2][17]

Exposure Routes: Occupational exposure can occur via inhalation and dermal contact.[2][17]
For the general population, exposure may occur through the ingestion of contaminated food
or water and inhalation of contaminated air.[8][14]

Occupational Safety and Handling

Given its toxicity, handling 1,2,4-TCB requires strict adherence to safety protocols.[1]

Exposure Limits: The National Institute for Occupational Safety and Health (NIOSH) has a
recommended exposure limit (REL) ceiling of 5 ppm (40 mg/m3), which should not be
exceeded at any time during the working day.[15][23]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and respiratory protection if ventilation is inadequate.
[26]

Handling and Storage: Handle in a well-ventilated area.[26] Store in a tightly closed
container in an area designated for toxic substances, away from strong oxidizing agents and
foodstuffs.[27][28]

First Aid: In case of skin contact, wash thoroughly with soap and water.[27] For eye contact,
flush immediately with water for at least 15 minutes.[26] If inhaled, move the person to fresh
air.[27] Seek immediate medical attention in all cases of significant exposure.[26]

Conclusion

1,2,4-Trichlorobenzene is a chemically stable organochlorine compound with a well-defined
set of physical properties that have made it a useful industrial solvent and chemical
intermediate. Its stability, however, also results in environmental persistence, with slow
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degradation and a potential for bioaccumulation. Understanding its reactivity, environmental
fate, and toxicological profile is paramount for managing its industrial use, assessing
environmental contamination, and ensuring the safety of researchers and chemical
professionals. The analytical methods outlined provide a robust framework for its quantification,
which is a critical component of both environmental monitoring and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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